Cas no 2254407-23-1 (2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate)

• Product Name: 2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate
• CAS No: 2254407-23-1
• MF: C₁₅H₁₄ClFO₃S
• MW: 328.786265850067
• CID: 5943731
• PubChem ID: 153635969
• Update Time: 2025-05-23

2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153093
• 2-(4-chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate
• 2254407-23-1
• 2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H14ClFO3S/c1-11-2-5-13(6-3-11)21(18,19)20-9-8-12-4-7-14(16)15(17)10-12/h2-7,10H,8-9H2,1H3
• InChI Key： WYGMHHXSZNZBFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 328.0336213g/mol
• Monoisotopic Mass: 328.0336213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate

Introduction to 2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate (CAS No. 2254407-23-1)

2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate, identified by the Chemical Abstracts Service Number (CAS No.) 2254407-23-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, combining a sulfonate moiety with an aromatic ring system. The presence of both chloro and fluoro substituents on the phenyl ring introduces distinct electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The sulfonate group, specifically located at the 1-position of the benzene ring, enhances the water solubility and bioavailability of the compound, which is a critical factor in pharmaceutical design. The ethyl side chain extending from the chloro-substituted phenyl ring adds another layer of complexity, potentially influencing both the metabolic stability and binding affinity of the molecule. These structural features make 2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate an intriguing subject for synthetic chemists and biologists alike.

In recent years, there has been a growing interest in molecules that incorporate fluorine atoms due to their ability to modulate pharmacokinetic properties such as lipophilicity, metabolic stability, and cell membrane permeability. The fluorine substituent at the 3-position of the phenyl ring in 2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate is strategically positioned to influence these properties, potentially enhancing the compound's interaction with biological targets.

The chloro substituent at the 4-position of the phenyl ring further contributes to the compound's unique chemical profile. Chlorine atoms are known to be valuable in medicinal chemistry due to their ability to participate in various non-covalent interactions, including hydrogen bonding and π-stacking. These interactions can significantly impact the binding affinity and selectivity of a molecule towards its biological target.

One of the most compelling aspects of 2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate is its potential application in the development of novel therapeutic agents. The combination of structural features such as the sulfonate group, aromatic ring system, chloro, and fluoro substituents suggests that this compound may exhibit a range of biological activities. For instance, it could interact with enzymes or receptors involved in critical biological pathways, making it a viable candidate for treating various diseases.

Recent studies have begun to explore the pharmacological potential of similar compounds that incorporate both fluorine and chlorine atoms into their molecular structure. These studies have shown that such molecules can exhibit potent activity against a variety of biological targets, including kinases, transcription factors, and ion channels. The sulfonate group further enhances their potential by improving solubility and bioavailability.

The synthesis of 2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. The introduction of both chloro and fluoro substituents requires precise handling to avoid unwanted side reactions. Despite these challenges, advances in synthetic methodologies have made it possible to produce this compound on a scalable basis.

The chemical properties of 2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate make it an attractive candidate for further investigation. Its ability to interact with biological targets through multiple non-covalent interactions suggests that it may have broad therapeutic applications. Additionally, its structural features provide a scaffold for derivative design, allowing chemists to fine-tune its properties for specific biological activities.

In conclusion, 2-(4-Chloro-3-fluorophenyl)ethyl 4-methylbenzene-1-sulfonate (CAS No. 2254407-23-1) is a structurally complex and pharmacologically promising compound. Its unique combination of sulfonate functionality, aromatic ring system, and halogen substituents positions it as a valuable asset in pharmaceutical research. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in the development of new therapeutic agents.